Cas no 21735-68-2 (1-Pentanaminium,N,N,N-triethyl-)

• Product Name: 1-Pentanaminium,N,N,N-triethyl-
• CAS No: 21735-68-2
• MF: C₁₁H₂₆N
• MW: 172.330843448639
• CID: 264995
• PubChem ID: 152429
• Update Time: 2025-04-19

1-Pentanaminium,N,N,N-triethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanaminium,N,N,N-triethyl-
• triethyl(pentyl)azanium
• N,N,N-Triethylpentan-1-aminium
• 1-Pentanaminium, N,N,N-triethyl-
• DTXSID10176129
• 21735-68-2
• Pentyl-tea
• PTEA
• SCHEMBL554791
• Pentyltriethylammonium

• Inchi： 1S/C11H26N/c1-5-9-10-11-12(6-2,7-3)8-4/h5-11H2,1-4H3/q+1
• InChI Key： NFRBUOMQJKUACC-UHFFFAOYSA-N
• SMILES： [N+](CC)(CC)(CC)CCCCC

Computed Properties

• Exact Mass: 172.20668
• Monoisotopic Mass: 172.206525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0